Cas no 138890-88-7 (3-acetyl-2-thiophenesulfonamide)

• Product Name: 3-acetyl-2-thiophenesulfonamide
• CAS No: 138890-88-7
• MF: C₆H₇NO₃S₂
• MW: 205.254678964615
• CID: 1256373
• PubChem ID: 22901926
• Update Time: 2025-04-20

3-acetyl-2-thiophenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-acetyl-2-thiophenesulfonamide
• 3-acetylthiophene-2-sulfonamide
• CTK3B7846
• methyl 3-acetyl-2-thiophenecarboxylate
• SureCN2654173
• AGN-PC-00L71T
• 2-Thiophenecarboxylic acid, 3-acetyl-, methyl ester
• 3-acetyl-2-thiophenecarboxylic acid methyl ester
• SCHEMBL3585261
• DTXSID201305162
• NJFKNKDJFNPJGY-UHFFFAOYSA-N
• DB-365926
• 138890-88-7

• Inchi： 1S/C6H7NO3S2/c1-4(8)5-2-3-11-6(5)12(7,9)10/h2-3H,1H3,(H2,7,9,10)
• InChI Key： NJFKNKDJFNPJGY-UHFFFAOYSA-N
• SMILES： S(C1=C(C(C)=O)C=CS1)(N)(=O)=O

Computed Properties

• Exact Mass: 204.98681
• Monoisotopic Mass: 204.98673543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.472±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 77.23